Cas no 25480-64-2 (1,3-Propanediol,2-ethyl-2-(1-ethylpropyl)-)

• Product Name: 1,3-Propanediol,2-ethyl-2-(1-ethylpropyl)-
• CAS No: 25480-64-2
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 258571
• PubChem ID: 213095
• Update Time: 2025-04-19

1,3-Propanediol,2-ethyl-2-(1-ethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-ethyl-2-(1-ethylpropyl)-
• 2-ethyl-2-pentan-3-ylpropane-1,3-diol
• 2-Ethyl-2-(1-ethylpropyl)-1,3-propanediol
• DTXSID50180164
• 25480-64-2
• BRN 1901429
• 1,3-Propanediol, 2-ethyl-2-(1-ethylpropyl)-

• Inchi： 1S/C10H22O2/c1-4-9(5-2)10(6-3,7-11)8-12/h9,11-12H,4-8H2,1-3H3
• InChI Key： QANQJIAMKLIZMJ-UHFFFAOYSA-N
• SMILES： OCC(CO)(CC)C(CC)CC

Computed Properties

• Exact Mass: 174.16206
• Monoisotopic Mass: 174.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.921
• Boiling Point: 250.5°C at 760 mmHg
• Flash Point: 107.2°C
• Refractive Index: 1.455
• PSA: 40.46